Cas no 146350-90-5 (1-Butanone,1-(1H-benzimidazol-2-yl)-)

• Product Name: 1-Butanone,1-(1H-benzimidazol-2-yl)-
• CAS No: 146350-90-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 101234
• PubChem ID: 45078088
• Update Time: 2025-04-18

1-Butanone,1-(1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(1H-benzimidazol-2-yl)-
• 1-Butanone,1-(1H-benzimidazol-2-yl)-(9CI)
• 146350-90-5
• 1-(1H-benzo[d]imidazol-2-yl)butan-1-one

• Inchi： 1S/C11H12N2O/c1-2-5-10(14)11-12-8-6-3-4-7-9(8)13-11/h3-4,6-7H,2,5H2,1H3,(H,12,13)
• InChI Key： SHYUFNYNNCEOOF-UHFFFAOYSA-N
• SMILES： O=C(C1=NC2C=CC=CC=2N1)CCC

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• PSA: 45.75